N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-fluorobenzenesulfonamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C19H21FN2O4S/c1-4-22-16-11-14(7-10-17(16)26-12-19(2,3)18(22)23)21-27(24,25)15-8-5-13(20)6-9-15/h5-11,21H,4,12H2,1-3H3
• InChI Key: BARNDORZCJKLRP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)F)OCC(C1=O)(C)C
• Molecular Formula: C19H21FN2O4S
• Molecular Weight: 392.4 g/mol

Description

“N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-fluorobenzenesulfonamide” is a chemical compound with the molecular formula C₂₃H₂₇F₃N₂O₄S. It has a mass of 484.164±0 dalton. The compound is part of the class of chemical entities known as benzoxazepines, which are organic compounds containing a benzene fused to an oxazepine.

Molecular Structure Analysis

The compound’s structure includes a benzoxazepine ring, which is a seven-membered ring containing five carbon atoms, one nitrogen atom, and one oxygen atom. The ring is substituted with various groups, including an ethyl group, a dimethyl group, a 4-fluorobenzenesulfonamide group, and an additional oxo group.

Scientific Research Applications

Synthesis and Structural Analysis

• Benzimidazole-tethered oxazepine heterocyclic hybrids have been synthesized from N-alkylated benzimidazole 2-carboxaldehyde, which was achieved from o-phenylenediamine in three steps. These compounds include 3,3-dimethyl-N-phenyl-1,2,3,5-tetrahydrobenzo-[4,5]imidazo[2,1-c][1,4]oxazepin-5-amine and their structures were confirmed using X-ray diffraction and DFT studies. This research highlights the synthesis process and structural analysis of similar compounds (Almansour et al., 2016).

Medicinal Chemistry and Catalysis

• The organocatalyzed asymmetric Mannich reaction of 3-fluorooxindoles with dibenzo[b,f][1,4]oxazepines to construct tetrasubstituted C‒F stereocenters was developed, indicating the relevance of these compounds in medicinal chemistry. This study provides insight into the application of these compounds in creating chiral centers important for drug design (Li, Lin, & Du, 2019).

Novel Synthesis Methods

• A novel one-pot multicomponent reaction for synthesizing tetrahydrobenzo[b][1,4]oxazepine derivatives has been developed, highlighting the efficiency and versatility of these compounds in chemical synthesis (Shaabani, Mofakham, Maleki, & Hajishaabanha, 2010).

Carbonic Anhydrase Inhibition

• [1,4]Oxazepine-based primary sulfonamides, including 4-chloro-3-nitrobenzenesulfonamide derivatives, exhibited strong inhibition of human carbonic anhydrases, indicating potential therapeutic applications in enzyme inhibition (Sapegin, Kalinin, Angeli, Supuran, & Krasavin, 2018).